Cas no 1153476-44-8 (4-(2-Hydrazinylbenzenesulfonyl)morpholine)

4-(2-Hydrazinylbenzenesulfonyl)morpholine is a specialized sulfonamide derivative featuring a hydrazine-functionalized benzene ring and a morpholine moiety. This compound is of interest in synthetic and medicinal chemistry due to its dual functional groups, which enable its use as a versatile intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The hydrazinyl group offers reactivity for condensation and cyclization reactions, while the sulfonylmorpholine structure enhances solubility and stability. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive molecules. High purity and consistent synthesis protocols ensure reliable performance in research and industrial settings.
4-(2-Hydrazinylbenzenesulfonyl)morpholine structure
1153476-44-8 structure
Product Name:4-(2-Hydrazinylbenzenesulfonyl)morpholine
CAS No:1153476-44-8
MF:C10H15N3O3S
MW:257.30940079689
MDL:MFCD12174183
CID:5073249
PubChem ID:43454940
Update Time:2026-03-01

4-(2-Hydrazinylbenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-hydrazinylbenzenesulfonyl)morpholine
    • (2-morpholin-4-ylsulfonylphenyl)hydrazine
    • 4-(2-Hydrazinylbenzenesulfonyl)morpholine
    • MDL: MFCD12174183
    • Inchi: 1S/C10H15N3O3S/c11-12-9-3-1-2-4-10(9)17(14,15)13-5-7-16-8-6-13/h1-4,12H,5-8,11H2
    • InChI Key: COROPROXNHNWEH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1NN)(N1CCOCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 335
  • XLogP3: 0.5
  • Topological Polar Surface Area: 93

4-(2-Hydrazinylbenzenesulfonyl)morpholine Pricemore >>

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Additional information on 4-(2-Hydrazinylbenzenesulfonyl)morpholine

4-(2-Hydrazinylbenzenesulfonyl)morpholine: A Comprehensive Overview

The compound with CAS No. 1153476-44-8, commonly referred to as 4-(2-Hydrazinylbenzenesulfonyl)morpholine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique chemical structure, which combines a morpholine ring with a hydrazine derivative, making it a versatile building block for various applications.

Morpholine, a six-membered ring containing an oxygen atom and two nitrogen atoms, is a well-known heterocyclic compound with applications ranging from agrochemicals to pharmaceuticals. The hydrazine derivative in this compound adds another layer of functionality, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most promising applications of 4-(2-Hydrazinylbenzenesulfonyl)morpholine lies in its ability to act as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and condensation reactions, to yield compounds with potent biological activities. For instance, derivatives of this compound have shown potential as inhibitors of key enzymes involved in cancer progression, making them valuable candidates for anticancer drug development.

In addition to its role in drug discovery, 4-(2-Hydrazinylbenzenesulfonyl)morpholine has also been explored for its applications in materials science. The compound's ability to form stable coordination complexes has led to its use in the synthesis of novel materials with unique electronic and optical properties. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its use in the fabrication of nanoscale devices and sensors.

The synthesis of 4-(2-Hydrazinylbenzenesulfonyl)morpholine involves a multi-step process that typically begins with the preparation of the hydrazine derivative. This is followed by a series of coupling reactions to introduce the morpholine ring and other functional groups. The optimization of these reaction conditions has been a focal point of recent research efforts, with scientists seeking to improve yield and selectivity while minimizing environmental impact.

From an environmental standpoint, the development of sustainable synthetic routes for 4-(2-Hydrazinylbenzenesulfonyl)morpholine is crucial. Researchers have explored the use of catalytic systems and green chemistry principles to reduce waste and energy consumption during the synthesis process. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, 4-(2-Hydrazinylbenzenesulfonyl)morpholine (CAS No. 1153476-44-8) stands out as a versatile and multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmaceutical chemistry and materials science.

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